N-(2-(6-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

Specification

• CAS No.: 872994-22-4
• Molecular Formula: C21H24N6O3S
• Molecular Weight: 440.52
• IUPAC Name: N-[2-[6-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• Standard InChI: InChI=1S/C21H24N6O3S/c28-19(23-13-16-7-4-12-30-16)14-31-20-9-8-17-24-25-18(27(17)26-20)10-11-22-21(29)15-5-2-1-3-6-15/h1-3,5-6,8-9,16H,4,7,10-14H2,(H,22,29)(H,23,28)
• Standard InChI Key: AMSUOWHXWXTYJL-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=CC=C4)C=C2

Introduction

N-(2-(6-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a complex organic compound that integrates multiple heterocyclic systems, including a triazolopyridazine core, a tetrahydrofuran moiety, and a benzamide group. This compound is of interest in pharmaceutical research due to its potential biological activities, which can be inferred from similar compounds with heterocyclic structures.

Synthesis Approaches

The synthesis of such complex compounds typically involves multi-step reactions. Common approaches might include:

• Step 1: Formation of the triazolopyridazine core through condensation reactions involving appropriate precursors.

• Step 2: Introduction of the tetrahydrofuran moiety via nucleophilic substitution or addition reactions.

• Step 3: Attachment of the benzamide group through amide coupling reactions.

Solvents like tetrahydrofuran and reagents such as potassium carbonate or other bases are commonly used to facilitate these reactions. Reaction conditions require careful temperature control and monitoring using techniques like thin-layer chromatography.

Potential Biological Activities

Compounds with similar heterocyclic structures often exhibit significant biological activities, including anti-inflammatory and antimicrobial effects. For instance, compounds like N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide have shown potential as 5-lipoxygenase inhibitors, which are relevant for anti-inflammatory applications.

Biological Activity	Relevance
Anti-inflammatory	Potential for therapeutic applications
Antimicrobial	Possible use in antimicrobial therapies

Research Findings and Future Directions

While specific research findings on N-(2-(6-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide are not available, compounds with similar structures have been studied extensively. Future research should focus on synthesizing this compound and evaluating its biological activities using in vitro and in vivo models.